1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (4-bromophenyl)-[2-(4-bromophenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone
• InChI: InChI=1S/C21H18Br2N2OS/c22-16-8-4-14(5-9-16)18-20(27)25(21(24-18)12-2-1-3-13-21)19(26)15-6-10-17(23)11-7-15/h4-11H,1-3,12-13H2
• InChI Key: OEGAXYGPIOAAKL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br
• Molecular Formula: C21H18Br2N2OS
• Molecular Weight: 506.3 g/mol

Description

1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione, also known as BRD7929, is a chemical compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the class of spirocyclic compounds that have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is complex and involves multiple pathways. One of the primary mechanisms of action is the inhibition of histone deacetylases, which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting these enzymes, 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione can alter the expression of several genes that are involved in cancer progression and inflammation. Additionally, 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to inhibit the activity of lysine-specific demethylase 1, which is another enzyme that plays a critical role in cancer development.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione are diverse and depend on the specific biological system being studied. In cancer cells, 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In inflammatory cells, 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. Additionally, 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been shown to have a neuroprotective effect on neurons, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in lab experiments is its potent anti-inflammatory and anti-cancer properties. This molecule has been extensively studied, and its mechanism of action is well understood. Additionally, 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been found to be relatively safe and well-tolerated in animal models, making it a promising candidate for further development. However, one of the primary limitations of using 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in lab experiments is its low solubility in organic solvents, which makes the purification process challenging. Additionally, the yield of this reaction is typically low, making it difficult to produce large quantities of the compound.

Future Directions

There are several potential future directions for the study of 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione. One of the most promising areas of research is the development of novel formulations that can improve the solubility and bioavailability of this molecule. Additionally, further studies are needed to explore the potential therapeutic applications of 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in the treatment of neurodegenerative diseases. Finally, the development of more potent and selective analogs of 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione could lead to the discovery of novel therapeutic agents for the treatment of cancer and inflammatory diseases.
Conclusion
In conclusion, 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a promising molecule that has been extensively studied for its potential therapeutic applications. This compound exhibits potent anti-inflammatory and anti-cancer properties and has been found to inhibit the activity of several enzymes that play a crucial role in cancer development and inflammation. While there are several limitations associated with the use of 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in lab experiments, the potential future directions for this molecule are diverse and promising.

Scientific Research Applications

1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been extensively studied for its potential therapeutic applications. This molecule has been found to exhibit potent anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of several enzymes that play a crucial role in the development and progression of cancer, such as histone deacetylases and lysine-specific demethylase 1. 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has also been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, making it a promising candidate for the treatment of inflammatory diseases.